Cas no 35531-74-9 (Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)-)
35531-74-9 structure
Product Name:Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)-
CAS No:35531-74-9
MF:C21H32O4
MW:348.476387023926
CID:305614
PubChem ID:193726
Update Time:2025-04-19
Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)- Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)-
- Pregn-4-en-3-one, 11,20,21-trihydroxy-, (11beta)-
- DTXSID20956919
- 4-Pregnene-11,20,21-triol-3-one
- (8S,9S,10R,11S,13S,14S,17S)-17-(1,2-dihydroxyethyl)-11-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- 20-Dhcs
- 11,20,21-trihydroxypregn-4-en-3-one
- 35531-74-9
- 20-Dihydrocorticosterone
-
- Inchi: 1S/C21H32O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-19,22,24-25H,3-8,10-11H2,1-2H3/t14-,15-,16+,17-,18?,19+,20-,21-/m0/s1
- InChI Key: DCMCEXCRUWBAFV-LPQWTHIFSA-N
- SMILES: O[C@H]1C[C@]2(C)[C@@H](C(CO)O)CC[C@H]2[C@@H]2CCC3=CC(CC[C@]3(C)[C@H]21)=O
Computed Properties
- Exact Mass: 348.23016
- Monoisotopic Mass: 348.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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